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Compound of Interest

Compound Name: 1,2-Cyclododecanediol
CAS No.: 15199-41-4
Cat. No.: B095524
Get Quote
. J

Executive Summary

1,2-Cyclododecanediol (CDD) represents a specialized class of cycloaliphatic vicinal diols
that offers unique property enhancements in polymer synthesis. Unlike linear aliphatic diols
(e.g., 1,12-dodecanediol), the cyclic structure of CDD introduces significant conformational

rigidity while maintaining the hydrophobicity characteristic of a C12 carbon chain.

This guide details the application of CDD in two distinct vectors:

o Direct Polymerization: As a co-monomer in polyesters and polyurethanes to enhance
hydrolytic stability and modulate glass transition temperature (

).

e Monomer Synthesis: As a critical intermediate in the oxidative cleavage pathway to produce
1,12-Dodecanedioic Acid (DDDA), a precursor for high-performance Nylon 6,12.

Chemical Profile & Material Attributes
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The utility of 1,2-cyclododecanediol stems from its stereochemistry. As a vicinal diol on a
large ring, the hydroxyl groups are secondary and sterically hindered compared to primary

linear diols.
Property Specification
IUPAC Name Cyclododecane-1,2-diol
15199-41-4 (General), 118101-31-8 (trans-
CAS Number '
isomer)
Molecular Weight 200.32 g/mol
Appearance White Crystalline Solid
Melting Point 131-134 °C (Isomer dependent)
- Soluble in alcohols, THF, DMSO; Insoluble in
Solubility
water.[1]
o Secondary hydroxyls; lower reactivity than 1,4-
Reactivity

BDO. Subject to steric hindrance.

Critical Insight - Stereochemistry: The cis and trans isomers exhibit different reactivities. The
cis-diol is capable of forming cyclic intermediates (e.g., with boronic acids or acetals) more
readily than the trans-isomer due to the syn-orientation. In polycondensation, the trans-isomer
is often preferred to minimize intramolecular cyclization side-reactions.

Application A: Synthesis of Dodecanedioic Acid
(DDDA)

Role: Precursor Synthesis Target: Nylon 6,12 and Polyester Monomers

The most industrially significant application of 1,2-cyclododecanediol is its conversion into
1,12-dodecanedioic acid (DDDA) via oxidative cleavage. DDDA is the dicarboxylic acid
monomer required for Nylon 6,12, known for its low moisture absorption and dimensional
stability.

Protocol: Oxidative Cleavage (Lab Scale)
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Note: Industrial routes often use Nitric Acid. The protocol below uses a Periodate/Ruthenium
system for higher selectivity and safety in a research setting.

Reagents:

Substrate: 1,2-Cyclododecanediol (10 mmol)

Oxidant: Sodium Periodate (NalO

, 4.1 equiv)

Catalyst: Ruthenium(lll) Chloride hydrate (RuCl

, 2 mol%)

Solvent: Acetonitrile/Water/Ethyl Acetate (2:2:1 v/v)

Step-by-Step Methodology:

e Charge: In a 250 mL round-bottom flask, dissolve 1,2-cyclododecanediol in the solvent
mixture.

o Catalyst Addition: Add RuCl
and stir vigorously at 0-5 °C (ice bath) to control the exotherm.
o Oxidant Addition: Slowly add NalO

portion-wise over 30 minutes. The solution will turn yellow/black as RuO
(the active species) is generated.

e Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.
e Quench: Add saturated Na

S
O

to reduce residual oxidants.
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o Extraction: Extract the aqueous layer with Ethyl Acetate (3x).
 Purification: Wash combined organics with brine, dry over MgSO

, and concentrate. Recrystallize the crude solid from water/ethanol to obtain pure DDDA
(White solid, MP: 127-129 °C).

Reaction Pathway Diagram
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Click to download full resolution via product page

Figure 1: Oxidative cleavage pathway transforming the cyclic C12 diol into the linear C12
diacid.

Application B: Hydrophobic Modification of
Polyesters

Role: Co-monomer for

and Hydrophobicity Control Target: Specialty Copolyesters

Incorporating 1,2-cyclododecanediol directly into a polyester backbone introduces a "kink"
and steric bulk that disrupts crystallinity compared to linear diols. This is effective for lowering
the melting point of highly crystalline polymers or increasing the hydrophobicity of
biodegradable polyesters (e.g., PBS or PBAT analogs).

Protocol: Melt Polycondensation

Reaction: 1,2-Cyclododecanediol + Adipic Acid

Poly(cyclododecyl adipate)

Reagents:

e Monomer A: Adipic Acid (1.0 equiv)
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e Monomer B: 1,2-Cyclododecanediol (1.05 equiv, slight excess)
o Catalyst: Titanium(lV) butoxide (Ti(OBu)

, 0.1 Wt%)

o Antioxidant: Irganox 1010 (0.1 wt%)
Step-by-Step Methodology:
« Esterification (Atmospheric Pressure):

o Charge monomers into a reactor equipped with a mechanical stirrer, nitrogen inlet, and
Dean-Stark trap.

o Heat to 160 °C under

flow. The melt should be clear.

o Raise temperature to 190 °C over 2 hours. Water evolution will be observed. Note:
Secondary hydroxyls react slower than primary ones; ensure sufficient time.

e Polycondensation (Vacuum):
o Add Ti(OBu)

catalyst.

o Increase temperature to 220 °C.

o Gradually apply vacuum over 1 hour to reach <1 mbar. This prevents sublimation of the
diol before it reacts.

o Maintain high vacuum/high shear for 3—4 hours to drive the removal of excess diol and
build molecular weight.

e Termination:

o Release vacuum with nitrogen.
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o Extrude the polymer melt into a water bath.

Technical Note: Due to the steric hindrance of the secondary hydroxyls, achieving high
molecular weight (

) is more challenging than with 1,4-butanediol. It is often used as a co-monomer (10—20 mol%)
alongside a primary diol to modify properties rather than as the sole diol.

Application C: Polyurethane Chain Extender

Role: Hard Segment Modifier Target: Hydrolytically Stable Elastomers

In polyurethane (PU) synthesis, 1,2-cyclododecanediol acts as a chain extender. Its large
hydrophobic ring shields the urethane linkage from water attack, improving hydrolytic stability
compared to standard short-chain extenders like 1,4-butanediol.

Protocol: Two-Step Prepolymer Method

» Prepolymer Formation: React a polyol (e.g., PTMEG) with excess Diisocyanate (e.g., MDI) at
80 °C to form an NCO-terminated prepolymer.

e Chain Extension:

o Dissolve 1,2-cyclododecanediol in a minimal amount of dry DMAc or MEK (if solid
handling is difficult).

o Add the diol to the prepolymer at 80 °C.
o Stoichiometry: Maintain an NCO:OH index of 1.02-1.05.

e Curing: Pour the mixture into a mold and cure at 100 °C for 16 hours.

Polymerization Workflow Diagram
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Diisocyanate + Polyol + 1,2-Cyclododecanediol
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:

Hydrophobic Polyurethane Elastomer

Click to download full resolution via product page
Figure 2: Two-step synthesis workflow for Polyurethane incorporating 1,2-cyclododecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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